2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C15H23BO4/c1-14(2)15(3,4)20-16(19-14)12-8-7-11(10-17-5)13(9-12)18-6/h7-9H,10H2,1-6H3
• InChI Key: KXJBSSKOJYKQOG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)COC)OC
• Molecular Formula: C15H23BO4
• Molecular Weight: 278.15 g/mol

Description

2-[3-Methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as 2-MeO-4-MeM-P-TMD, is a novel boron-containing compound that has been studied extensively for its potential applications in the fields of medicinal chemistry, drug delivery, and biochemistry. This compound has been shown to have a variety of beneficial effects, including anti-inflammatory, anti-cancer, and anti-microbial effects. In addition, it has been found to have a number of advantages when used in laboratory experiments, such as its solubility in both organic and aqueous solutions, as well as its low toxicity.

Scientific Research Applications

2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolaneP-TMD has been studied extensively for its potential applications in the fields of medicinal chemistry, drug delivery, and biochemistry. In particular, its anti-inflammatory, anti-cancer, and anti-microbial effects have been investigated. It has also been used as a reagent in the synthesis of various drugs, such as anti-depressants and anti-epileptics. In addition, its solubility in both organic and aqueous solutions makes it a useful tool for drug delivery and drug targeting.

Mechanism of Action

The mechanism of action of 2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolaneP-TMD is not yet fully understood. However, it is believed to interact with cell membranes and inhibit the activity of certain enzymes, such as cyclooxygenase. In addition, it has been shown to bind to certain receptors, such as the nuclear factor kappa B (NF-kB), and inhibit its activity.
Biochemical and Physiological Effects
2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolaneP-TMD has been shown to have a variety of beneficial effects, including anti-inflammatory, anti-cancer, and anti-microbial effects. It has also been found to have anti-oxidant and anti-apoptotic effects. In addition, it has been found to have a protective effect on the liver, kidneys, and heart.

Advantages and Limitations for Lab Experiments

2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolaneP-TMD has a number of advantages when used in laboratory experiments. It is soluble in both organic and aqueous solutions, so it can be used in a variety of methods. In addition, it has low toxicity and is relatively stable, making it a safe reagent to use. However, it is important to note that the compound is not very stable in the presence of light or heat, so it should be stored in a dark, cool place.

Future Directions

2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolaneP-TMD has a number of potential applications in the fields of medicinal chemistry, drug delivery, and biochemistry. It could be used to develop new drugs and drug delivery systems, as well as to study the mechanism of action of existing drugs. In addition, it could be used to study the biochemical and physiological effects of drugs, and to develop new methods for drug targeting. Finally, it could be used to develop new methods for synthesizing drugs and for improving the solubility of existing drugs.

Synthesis Methods

2-[3-methoxy-4-(methoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolaneP-TMD can be synthesized from the reaction of 3-methoxy-4-methoxymethylphenol and 1,3,2-dioxaborolane, which is a boron-containing compound. The reaction is conducted in a solvent such as dichloromethane at a temperature of 0-5°C. The product is then purified by column chromatography and recrystallized from methanol.